(4Z)-4-[[2-(1,3-benzothiazol-2-yl)hydrazinyl]methylidene]-N-(2-methylphenyl)-3-oxonaphthalene-2-carboxamide

• Molecular Formula: C26H20N4O2S
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (4Z)-4-[[2-(1,3-benzothiazol-2-yl)hydrazinyl]methylidene]-N-(2-methylphenyl)-3-oxonaphthalene-2-carboxamide
• InChI: InChI=1S/C26H20N4O2S/c1-16-8-2-5-11-21(16)28-25(32)19-14-17-9-3-4-10-18(17)20(24(19)31)15-27-30-26-29-22-12-6-7-13-23(22)33-26/h2-15,27H,1H3,(H,28,32)(H,29,30)/b20-15-
• InChI Key: IYCQQAYPPAEPKU-HKWRFOASSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3/C(=C/NNC4=NC5=CC=CC=C5S4)/C2=O
• SMILES: CC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3C(=CNNC4=NC5=CC=CC=C5S4)C2=O

Description

(4Z)-4-[[2-(1,3-benzothiazol-2-yl)hydrazinyl]methylidene]-N-(2-methylphenyl)-3-oxonaphthalene-2-carboxamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of (4Z)-4-[[2-(1,3-benzothiazol-2-yl)hydrazinyl]methylidene]-N-(2-methylphenyl)-3-oxonaphthalene-2-carboxamide involves the inhibition of various enzymes and signaling pathways involved in cancer cell growth and proliferation. This compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, leading to the accumulation of DNA damage and cell death. Additionally, it has been found to inhibit the activity of various kinases, including AKT and ERK, which are involved in cell signaling pathways that promote cancer cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the induction of apoptosis, and the inhibition of angiogenesis. Additionally, this compound has been found to have antimicrobial and antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4Z)-4-[[2-(1,3-benzothiazol-2-yl)hydrazinyl]methylidene]-N-(2-methylphenyl)-3-oxonaphthalene-2-carboxamide in lab experiments is its potential as a selective and potent inhibitor of cancer cell growth and proliferation. Additionally, this compound has been found to have antimicrobial and antioxidant properties, which may have potential applications in various fields. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on (4Z)-4-[[2-(1,3-benzothiazol-2-yl)hydrazinyl]methylidene]-N-(2-methylphenyl)-3-oxonaphthalene-2-carboxamide. One potential direction is the investigation of its potential as a therapeutic agent for various diseases, including cancer, microbial infections, and oxidative stress-related disorders. Additionally, further research is needed to elucidate the exact mechanisms of action of this compound and to identify potential targets for its use in various fields. Moreover, the development of more efficient synthesis methods and formulations may improve the bioavailability and efficacy of this compound.

Synthesis Methods

The synthesis of (4Z)-4-[[2-(1,3-benzothiazol-2-yl)hydrazinyl]methylidene]-N-(2-methylphenyl)-3-oxonaphthalene-2-carboxamide involves the reaction of 2-aminothiophenol with 2-chloronicotinic acid in the presence of triethylamine and acetic anhydride to obtain 2-(1,3-benzothiazol-2-yl)nicotinic acid. The resulting compound is then reacted with 2-methylanthranilic acid in the presence of thionyl chloride and dimethylformamide to obtain the final product.

Scientific Research Applications

(4Z)-4-[[2-(1,3-benzothiazol-2-yl)hydrazinyl]methylidene]-N-(2-methylphenyl)-3-oxonaphthalene-2-carboxamide has been studied for its potential applications in cancer treatment, as it has been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been investigated for its potential use as an antimicrobial agent, as it has shown activity against various bacterial and fungal strains. Moreover, it has been studied for its potential use as an antioxidant, as it has been found to scavenge free radicals and protect against oxidative stress.